N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea

• IUPAC Name: 1-(2,3-dimethylphenyl)-3-[2-(4-phenylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C21H28N4O/c1-17-7-6-10-20(18(17)2)23-21(26)22-11-12-24-13-15-25(16-14-24)19-8-4-3-5-9-19/h3-10H,11-16H2,1-2H3,(H2,22,23,26)
• InChI Key: TVSRPOOIWJPELW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)NCCN2CCN(CC2)C3=CC=CC=C3)C
• Molecular Formula: C21H28N4O
• Molecular Weight: 352.5 g/mol
• Solubility: 11.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea, also known as DPPEU, is a synthetic compound that has gained interest in scientific research due to its potential pharmacological properties. DPPEU belongs to the class of urea-based compounds and has been reported to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is not fully understood. However, it has been suggested that N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea may act by modulating the activity of neurotransmitters such as serotonin, dopamine, and GABA. N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has also been reported to have an affinity for sigma-1 receptors, which are involved in the regulation of calcium homeostasis and have been implicated in various neurological disorders.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been shown to have a range of biochemical and physiological effects. It has been reported to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has also been shown to decrease the levels of pro-inflammatory cytokines such as TNF-α and IL-6. In addition, N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been reported to improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has several advantages and limitations for lab experiments. One advantage is that it is easy to synthesize and purify. N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is also stable under normal laboratory conditions. However, one limitation is that the exact mechanism of action of N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is not fully understood, which makes it difficult to design experiments to investigate its pharmacological properties.

Future Directions

There are several future directions for research on N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea. One direction is to investigate its potential as a treatment for neurological disorders such as epilepsy, depression, and neuropathic pain. Another direction is to explore its potential as a neuroprotective agent. Additionally, it would be interesting to investigate the effects of N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea on other biochemical pathways such as the immune system and the endocrine system.
Conclusion:
In conclusion, N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is a synthetic compound that has gained interest in scientific research due to its potential pharmacological properties. N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been shown to have anticonvulsant, anxiolytic, and antidepressant properties. It has also been investigated for its potential as a neuroprotective agent and as a treatment for neuropathic pain. Although the exact mechanism of action of N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea is not fully understood, it has been suggested that it may modulate the activity of neurotransmitters and have an affinity for sigma-1 receptors. N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has several advantages and limitations for lab experiments, and there are several future directions for research on this compound.

Scientific Research Applications

N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been extensively studied for its potential pharmacological activities. It has been reported to have anticonvulsant, anxiolytic, and antidepressant properties. N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has also been investigated for its potential as a neuroprotective agent and as a treatment for neuropathic pain. In addition, N-(2,3-dimethylphenyl)-N'-[2-(4-phenyl-1-piperazinyl)ethyl]urea has been shown to have anti-inflammatory and antioxidant effects.